Cas no 19214-96-1 (Isopropanol-d7)

Isopropanol-d7 (C3D7OH) is a deuterated form of isopropanol, where all hydrogen atoms are replaced by deuterium. This isotopically labeled compound is widely used as a solvent in nuclear magnetic resonance (NMR) spectroscopy, offering minimal interference with proton signals due to its lack of residual protons. Its high isotopic purity (>99% D) ensures reliable results in structural and kinetic studies. Isopropanol-d7 is also employed in organic synthesis and mechanistic investigations, where deuterium labeling is critical for tracing reaction pathways. The compound exhibits similar physical properties to standard isopropanol but provides enhanced resolution in spectroscopic applications. Proper handling under inert conditions is recommended to maintain isotopic integrity.
Isopropanol-d7 structure
Isopropanol-d7 structure
Product Name:Isopropanol-d7
CAS No:19214-96-1
MF:C3H8O
MW:67.1381530761719
MDL:MFCD01317861
CID:137927
PubChem ID:12213347
Update Time:2025-06-28

Isopropanol-d7 Chemical and Physical Properties

Names and Identifiers

    • 2-Propan-1,1,1,2,3,3,3-d7-ol(9CI)
    • 2-PROPANOLE-D7
    • Isopropanol-d7
    • 1,1,1,2,3,3,3-heptadeuteriopropan-2-ol
    • 2-Propanol-d7
    • ISOPROPYL ALCOHOL-D7
    • ISO-PROPYL-D7 ALCOHOL
    • Isopropanol-1,1,1,2,3,3,3-D7 >99.5 Atom % D
    • A935652
    • DTXSID50480717
    • J-012421
    • Q63409269
    • AKOS015910702
    • 2-Propanol D7
    • MFCD01317861
    • ISOPROPYL ALCOHOL(1,1,1,2,3,3,3-D7)
    • D98110
    • 19214-96-1
    • iso-Propyl-d7Alcohol:(19214-96-1)
    • MDL: MFCD01317861
    • Inchi: 1S/C3H8O/c1-3(2)4/h3-4H,1-2H3/i1D3,2D3,3D
    • InChI Key: KFZMGEQAYNKOFK-YYWVXINBSA-N
    • SMILES: OC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 67.10150
  • Monoisotopic Mass: 67.101452096g/mol
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 10.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 0.8±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 73.0±3.0 °C at 760 mmHg
  • Flash Point: 11.7±0.0 °C
  • PSA: 20.23000
  • LogP: 0.38710
  • Vapor Pressure: No data available

Isopropanol-d7 Security Information

Isopropanol-d7 Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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19214-96-1 BR
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Isopropanol-d7 Related Literature

  • 1. Reactions of hydrogen atoms in 6 mol dm–3 sulphuric acid. Part 2.—The transition from activation to diffusion control
    Frederick S. Dainton,B. J. Holt,Nigel A. Philipson,M. J. Pilling J. Chem. Soc. Faraday Trans. 1 1976 72 257

Additional information on Isopropanol-d7

Isopropanol-d7: Applications and Significance in Modern Chemical Research

Isopropanol-d7, with the chemical formula C₃H₈D₇ and a CAS number of 19214-96-1, is a deuterated isopropyl alcohol that has garnered significant attention in the field of chemical research and pharmaceutical development. This compound, characterized by the substitution of hydrogen atoms with deuterium, offers unique properties that make it invaluable in various scientific applications. The use of deuterated solvents like Isopropanol-d7 has become increasingly prevalent due to their ability to minimize interference from protiated (non-deuterated) compounds in analytical techniques, thereby enhancing the precision and reliability of experimental results.

The significance of Isopropanol-d7 can be attributed to its role as a high-purity solvent and reagent in nuclear magnetic resonance (NMR) spectroscopy. Deuterated alcohols are particularly useful in NMR because they suppress the intense signal from protiated alcohols, allowing for clearer resolution of other organic compounds. This property is especially crucial in complex molecular systems where the presence of protiated alcohols could otherwise complicate the interpretation of spectral data. The high isotopic purity of 19214-96-1 ensures that researchers can obtain accurate and reproducible NMR spectra, which are essential for structural elucidation and dynamic studies.

In addition to its applications in NMR spectroscopy, Isopropanol-d7 finds utility in the synthesis and analysis of deuterated compounds. Deuterated molecules are widely used in pharmaceutical research to study metabolic pathways and drug interactions. By incorporating deuterium atoms into drug candidates, researchers can gain insights into how these molecules are processed within biological systems. This approach is particularly valuable in drug discovery, where understanding metabolic stability and pharmacokinetic behavior is critical for optimizing therapeutic efficacy. The use of 19214-96-1 as a building block for deuterated intermediates has enabled significant advancements in this area.

Recent research has highlighted the importance of Isopropanol-d7 in the development of new analytical methods. For instance, deuterated solvents are employed in liquid chromatography-mass spectrometry (LC-MS) to improve resolution and sensitivity. The suppression of background signals by deuterated alcohols allows for better detection of trace analytes, making 19214-96-1 an indispensable tool in environmental monitoring and forensic analysis. These advancements underscore the compound's versatility and its impact on modern analytical chemistry.

The pharmaceutical industry has also leveraged the properties of Isopropanol-d7 to develop novel therapeutic agents. Deuterium labeling has been shown to enhance the metabolic stability of drugs, prolonging their half-life and improving bioavailability. This strategy has led to the creation of more effective medications with reduced side effects. For example, studies have demonstrated that deuterium-labeled versions of certain antiviral drugs exhibit improved pharmacokinetic profiles compared to their protiated counterparts. The role of 19214-96-1 in facilitating these discoveries underscores its importance in drug development.

Furthermore, Isopropanol-d7 is utilized in chemical synthesis as a reagent for introducing deuterium atoms into organic molecules. This process, known as deuteration, is essential for creating labeled compounds that can be used in various research applications. The compound's high purity ensures that deuteration reactions proceed efficiently, yielding products with minimal impurities. This reliability makes 19214-96-1 a preferred choice for researchers engaged in synthetic chemistry and molecular labeling.

The environmental impact of using deuterated solvents like Isopropanol-d7 is another area of growing interest. Unlike protiated alcohols, which can contribute to environmental pollution through biodegradation, deuterated alcohols are less likely to undergo microbial degradation. This characteristic makes them more sustainable alternatives for industrial applications where solvent recovery is challenging. As environmental regulations become increasingly stringent, the adoption of compounds like 19214-96-1 may help mitigate ecological concerns associated with chemical waste.

In conclusion, Isopropanol-d7 (CAS no 19214-96-1) is a multifaceted compound with broad applications across chemical research and pharmaceutical development. Its unique properties make it an indispensable tool for NMR spectroscopy, drug discovery, analytical methods, and synthetic chemistry. The ongoing research into deuterated compounds continues to reveal new possibilities for advancing scientific understanding and technological innovation. As the demand for high-purity solvents grows, 19214-96-1 will remain a cornerstone in modern chemical research.

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